Cas no 119478-09-0 ([1,1'-Biphenyl]-2,2'-diol,3,3'-dimethoxy-5,5'-bis[[tetrahydro-3-hydroxy-5-(4-hydroxy-3-methoxyphenyl)-4-(hydroxymethyl)-3-furanyl]methyl]-(9CI))
![[1,1'-Biphenyl]-2,2'-diol,3,3'-dimethoxy-5,5'-bis[[tetrahydro-3-hydroxy-5-(4-hydroxy-3-methoxyphenyl)-4-(hydroxymethyl)-3-furanyl]methyl]-(9CI) structure](https://www.kuujia.com/scimg/cas/119478-09-0x500.png)
119478-09-0 structure
Product name:[1,1'-Biphenyl]-2,2'-diol,3,3'-dimethoxy-5,5'-bis[[tetrahydro-3-hydroxy-5-(4-hydroxy-3-methoxyphenyl)-4-(hydroxymethyl)-3-furanyl]methyl]-(9CI)
CAS No:119478-09-0
MF:C40H46O14
MW:750.784853458405
CID:218300
[1,1'-Biphenyl]-2,2'-diol,3,3'-dimethoxy-5,5'-bis[[tetrahydro-3-hydroxy-5-(4-hydroxy-3-methoxyphenyl)-4-(hydroxymethyl)-3-furanyl]methyl]-(9CI) Chemical and Physical Properties
Names and Identifiers
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- [1,1'-Biphenyl]-2,2'-diol,3,3'-dimethoxy-5,5'-bis[[tetrahydro-3-hydroxy-5-(4-hydroxy-3-methoxyphenyl)-4-(hydroxymethyl)-3-furanyl]methyl]-(9CI)
- CerberalignanA
- [1,1'-Biphenyl]-2,2'-diol,3,3'-dimethoxy-5,5'-bis[[tetrahydro-3-hydroxy-5-(4-hydroxy-3-methoxyphenyl)-4-(hydroxymethyl)-3-fur
- [1,1'-Biphenyl]-2,2'-diol, 3,3'-dimethoxy-5,5'-bis[[tetrahydro-3-hydroxy-5-(4-hydroxy-3-methoxyphenyl)-4-(hydroxymethyl)-3-furanyl]methyl]- (9CI)
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- Inchi： 1S/C40H46O14/c1-49-31-13-23(5-7-29(31)43)37-27(17-41)39(47,19-53-37)15-21-9-25(35(45)33(11-21)51-3)26-10-22(12-34(52-4)36(26)46)16-40(48)20-54-38(28(40)18-42)24-6-8-30(44)32(14-24)50-2/h5-14,27-28,37-38,41-48H,15-20H2,1-4H3
- InChI Key： SZBZRBDIQDAGDJ-UHFFFAOYSA-N
- SMILES： C1(C2=CC(CC3(O)C(CO)C(C4=CC=C(O)C(OC)=C4)OC3)=CC(OC)=C2O)=CC(CC2(O)C(CO)C(C3=CC=C(O)C(OC)=C3)OC2)=CC(OC)=C1O
Computed Properties
- Hydrogen Bond Donor Count: 8
- Hydrogen Bond Acceptor Count: 14
- Heavy Atom Count: 54
- XLogP3: 0.648
[1,1'-Biphenyl]-2,2'-diol,3,3'-dimethoxy-5,5'-bis[[tetrahydro-3-hydroxy-5-(4-hydroxy-3-methoxyphenyl)-4-(hydroxymethyl)-3-furanyl]methyl]-(9CI) Related Literature
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Nele Veldeman,Ewald Janssens,Klavs Hansen,Jorg De Haeck,Roger E. Silverans,Peter Lievens Faraday Discuss., 2008,138, 147-162
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Chun-Ting He,Pei-Qin Liao,Dong-Dong Zhou,Bao-Ying Wang,Wei-Xiong Zhang,Jie-Peng Zhang,Xiao-Ming Chen Chem. Sci., 2014,5, 4755-4762
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Y. S. Liu,X. Zhang,X. F. Yang,X. K. Hong,J. F. Feng,M. S. Si,X. F. Wang Phys. Chem. Chem. Phys., 2015,17, 10462-10467
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Bingbing Zhang,Haiquan Su,Xiaojun Gu,Yulong Zhang,Pengzhan Wang,Xuefen Li,Xiaohong Zhang,Huimin Wang,Xuzhuang Yang,Shanghong Zeng Catal. Sci. Technol., 2013,3, 2639-2645
119478-09-0 ([1,1'-Biphenyl]-2,2'-diol,3,3'-dimethoxy-5,5'-bis[[tetrahydro-3-hydroxy-5-(4-hydroxy-3-methoxyphenyl)-4-(hydroxymethyl)-3-furanyl]methyl]-(9CI)) Related Products
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